1-(1,3-Benzodioxol-5-yl)-3-(4-bromoanilino)-1-propanone

• IUPAC Name: 1-(1,3-benzodioxol-5-yl)-3-(4-bromoanilino)propan-1-one
• InChI: InChI=1S/C16H14BrNO3/c17-12-2-4-13(5-3-12)18-8-7-14(19)11-1-6-15-16(9-11)21-10-20-15/h1-6,9,18H,7-8,10H2
• InChI Key: CXDNOLKOYOVSSH-UHFFFAOYSA-N
• Canonical SMILES: C1OC2=C(O1)C=C(C=C2)C(=O)CCNC3=CC=C(C=C3)Br
• Molecular Formula: C16H14BrNO3
• Molecular Weight: 348.19 g/mol

Description

1-(1,3-Benzodioxol-5-yl)-3-(4-bromoanilino)-1-propanone, commonly referred to as BBA, is a synthetic chemical compound with a wide range of potential applications. BBA is a heterocyclic aromatic compound with a benzodioxole ring, an anilino group, and a propanone chain. BBA is a colorless, crystalline solid with an unpleasant odor and is insoluble in water. It is synthesized through a condensation reaction of 1-bromopropan-3-one and 4-bromoaniline.

Scientific Research Applications

• Synthesis and Chemical Reactions :

  • Somsák, Bajza, and Batta (1990) discussed the reaction of acetylated 1-bromo-D-glycosyl cyanides with zinc dust, leading to the formation of acetylated 1-cyanoglycals (Somsák, Bajza, & Batta, 1990).
  • Venkatesh, Bodke, and Biradar (2010) developed a synthesis protocol for derivatives related to 1-(1-benzofuran-2-yl)-2-bromoethanone, showcasing its utility as a key intermediate (Venkatesh, Bodke, & Biradar, 2010).

• Pharmaceutical Applications :

  • A study by Noolvi et al. (2014) investigated the synthesis, antimicrobial, and cytotoxic activity of novel derivatives of 1H-benzimidazole, which is structurally related to 1-(1,3-Benzodioxol-5-yl)-3-(4-bromoanilino)-1-propanone (Noolvi et al., 2014).

• Material Science and Organic Synthesis :

  • Fink et al. (1997) described the synthesis of new compounds through palladium-catalyzed cross-coupling reactions, demonstrating the relevance of such processes in materials science (Fink et al., 1997).